5-bromo-2-ethylphenol
Overview
Description
“5-bromo-2-ethylphenol” is a bromophenol, an organic compound consisting of hydroxyl groups and bromine atoms bonded to a benzene ring . It can be viewed as a hydroxyl derivative of bromobenzene, or as a brominated derivative of phenol .
Molecular Structure Analysis
The molecular formula of “5-bromo-2-ethylphenol” is C8H9BrO . It has an average mass of 201.061 Da and a monoisotopic mass of 199.983673 Da .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-ethylphenol can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-ethylphenol", "sodium bromide", "sodium hydroxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-ethylphenol in sulfuric acid and heat the mixture to 100°C to form the corresponding sulfonic acid.", "Step 2: Dilute the mixture with water and neutralize with sodium hydroxide to form the sodium salt of the sulfonic acid.", "Step 3: Add sodium bromide to the mixture and heat to 120°C to form the bromide salt of the sulfonic acid.", "Step 4: Heat the mixture to 200°C to eliminate sulfur dioxide and form 5-bromo-2-ethylphenol.", "Step 5: Isolate the product by filtration and recrystallization." ] } | |
CAS RN |
56152-25-1 |
Product Name |
5-bromo-2-ethylphenol |
Molecular Formula |
C8H9BrO |
Molecular Weight |
201.1 |
Purity |
0 |
Origin of Product |
United States |
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